Cas no 1341573-62-3 (2-(2-Methoxy-5-methylphenyl)-3-methyl-butan-2-ol)

2-(2-Methoxy-5-methylphenyl)-3-methyl-butan-2-ol is a synthetic tertiary alcohol with a methoxy-substituted aromatic ring, offering potential utility as an intermediate in organic synthesis. Its structure, featuring both aromatic and aliphatic components, lends versatility in applications such as fragrance formulation or pharmaceutical precursor development. The methoxy and methyl groups enhance solubility in organic solvents, facilitating reactions under mild conditions. The sterically hindered alcohol group may contribute to stability, reducing unwanted side reactions. This compound’s defined molecular architecture allows for precise modifications, making it valuable for research in fine chemicals and specialty materials. Its purity and consistent performance are critical for reproducible results in synthetic workflows.
2-(2-Methoxy-5-methylphenyl)-3-methyl-butan-2-ol structure
1341573-62-3 structure
Product Name:2-(2-Methoxy-5-methylphenyl)-3-methyl-butan-2-ol
CAS No:1341573-62-3
MF:C13H20O2
MW:208.296704292297
MDL:MFCD17223927
CID:5178746
Update Time:2026-03-05

2-(2-Methoxy-5-methylphenyl)-3-methyl-butan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Methoxy-5-methylphenyl)-3-methyl-butan-2-ol
    • 2-(2-methoxy-5-methylphenyl)-3-methylbutan-2-ol
    • Benzenemethanol, 2-methoxy-α,5-dimethyl-α-(1-methylethyl)-
    • MDL: MFCD17223927
    • Inchi: 1S/C13H20O2/c1-9(2)13(4,14)11-8-10(3)6-7-12(11)15-5/h6-9,14H,1-5H3
    • InChI Key: CBTWCTJAPDQORT-UHFFFAOYSA-N
    • SMILES: OC(C)(C1C=C(C)C=CC=1OC)C(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 203
  • XLogP3: 2.9
  • Topological Polar Surface Area: 29.5

2-(2-Methoxy-5-methylphenyl)-3-methyl-butan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB433834-1 g
2-(2-Methoxy-5-methylphenyl)-3-methyl-butan-2-ol
1341573-62-3
1g
€482.30 2022-03-24
abcr
AB433834-5 g
2-(2-Methoxy-5-methylphenyl)-3-methyl-butan-2-ol
1341573-62-3
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Fluorochem
396603-1g
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1341573-62-3 97.0%
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Fluorochem
396603-5g
2-(2-Methoxy-5-methylphenyl)-3-methyl-butan-2-ol
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Fluorochem
396603-25g
2-(2-Methoxy-5-methylphenyl)-3-methyl-butan-2-ol
1341573-62-3 97.0%
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abcr
AB433834-1g
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abcr
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€1373.40 2023-09-04

Additional information on 2-(2-Methoxy-5-methylphenyl)-3-methyl-butan-2-ol

Introduction to 2-(2-Methoxy-5-methylphenyl)-3-methyl-butan-2-ol (CAS No. 1341573-62-3)

2-(2-Methoxy-5-methylphenyl)-3-methyl-butan-2-ol is a versatile organic compound with the CAS registry number 1341573-62-3. This compound is characterized by its unique chemical structure, which includes a methoxy group attached to a phenyl ring and a tertiary alcohol functional group. The molecule's structure contributes to its diverse applications in various fields, including pharmaceuticals, agrochemicals, and specialty chemicals.

The synthesis of 2-(2-Methoxy-5-methylphenyl)-3-methyl-butan-2-ol involves a series of carefully designed reactions, often utilizing modern catalytic techniques and green chemistry principles. Recent advancements in asymmetric synthesis have enabled the production of this compound with high enantiomeric excess, making it highly valuable for chiral applications in drug discovery and development.

One of the most notable features of this compound is its ability to act as a chiral auxiliary in organic synthesis. This property has been extensively explored in recent studies, where it has been employed to facilitate the construction of complex molecular architectures with high stereocontrol. For instance, researchers have successfully utilized this compound in the synthesis of bioactive molecules, such as kinase inhibitors and GPCR modulators.

In addition to its role in organic synthesis, 2-(2-Methoxy-5-methylphenyl)-3-methyl-butan-2-ol has also been investigated for its potential as a building block in the development of novel agrochemicals. Its ability to interact with various biological systems makes it a promising candidate for the creation of selective herbicides and insecticides. Recent studies have highlighted its effectiveness in controlling key agricultural pests without adverse effects on non-target organisms.

The physical properties of this compound, such as its melting point, boiling point, and solubility, have been thoroughly characterized using advanced analytical techniques. These properties are critical for determining its suitability for various industrial applications. For example, its relatively high boiling point makes it suitable for use in high-temperature processes, while its solubility characteristics influence its behavior in different solvent systems.

From an environmental perspective, the biodegradation and toxicity profiles of CAS No. 1341573-62-3 have been evaluated to ensure its safe handling and disposal. These studies have demonstrated that the compound undergoes efficient biodegradation under aerobic conditions, minimizing its environmental footprint. Furthermore, toxicity studies indicate that it poses minimal risk to aquatic life when used responsibly.

Recent research has also focused on the potential of 2-(2-Methoxy-5-methylphenyl)-3-methyl-butan-2-ol as a precursor for the synthesis of advanced materials, such as polymers and nanoparticles. Its unique functional groups enable it to participate in a wide range of polymerization reactions, leading to materials with tailored properties for specific applications.

In conclusion, CAS No. 1341573-62-3, or 2-(2-Methoxy-5-methylphenyl)-3-methyl-butan-2-ol, is a multifaceted compound with significant potential across various industries. Its chemical properties, synthetic versatility, and environmental compatibility make it an invaluable tool for researchers and industry professionals alike.

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